Cas no 2172258-14-7 (1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2172258-14-7
• MF: C₁₁H₁₆F₂O₃
• MW: 234.239750862122
• CID: 5966898
• PubChem ID: 165554859
• Update Time: 2025-11-06

1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid
• EN300-1630739
• 2172258-14-7

• Inchi： 1S/C11H16F2O3/c1-7-6-11(7,8(14)15)9(16)2-4-10(12,13)5-3-9/h7,16H,2-6H2,1H3,(H,14,15)
• InChI Key： YZJCSQBLFJVJLS-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(C(=O)O)CC1C)O)F

Computed Properties

• Exact Mass: 234.10675069g/mol
• Monoisotopic Mass: 234.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172258-14-7)

In the realm of specialty chemicals, 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid (CAS No. 2172258-14-7) has garnered significant attention due to its unique structural properties and potential applications in pharmaceuticals and agrochemicals. This compound, characterized by its difluorinated cyclohexyl and methylcyclopropane carboxylic acid moieties, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

The molecular structure of CAS 2172258-14-7 features a hydroxycyclohexyl group with two fluorine atoms at the 4-position, enhancing its lipophilicity and metabolic stability. This attribute is critical for improving bioavailability in drug formulations, a topic frequently searched by pharmaceutical developers. Additionally, the methylcyclopropane ring introduces steric constraints that can influence binding affinity to target proteins, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential as a building block for small-molecule inhibitors, a hot topic in oncology and immunology research.

From an industrial perspective, the demand for fluorinated compounds like 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid is rising due to their applications in crop protection chemicals and veterinary pharmaceuticals. Searches for "sustainable fluorination methods" and "green chemistry in agrochemicals" reflect growing environmental concerns, positioning this compound as a candidate for eco-friendly synthesis routes. Its stability under physiological conditions also makes it a subject of interest for prodrug development, addressing challenges in drug delivery systems.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing CAS 2172258-14-7, ensuring purity and consistency in batch production. Quality control remains a priority for manufacturers, as evidenced by frequent queries about "HPLC methods for carboxylic acid derivatives." Furthermore, the compound’s compatibility with click chemistry and cross-coupling reactions opens avenues for combinatorial libraries, a strategy widely adopted in high-throughput screening.

In summary, 1-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylcyclopropane-1-carboxylic acid exemplifies the convergence of structural innovation and practical utility. Its relevance to drug discovery, agrochemical design, and material science ensures its prominence in both academic and industrial discussions. As research progresses, this compound may unlock novel therapeutic and technological breakthroughs, answering pressing questions in modern chemistry.